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Compound of Interest

Compound Name: 4-(2-Nitrovinyl)-1H-indole

CAS No.: 49839-99-8

Cat. No.: B1252241

Get Quote

Executive Summary & Strategic Significance
While 3-substituted indoles (e.g., Gramine derivatives) are ubiquitous in tryptophan chemistry,

the 4-substituted indole scaffold represents a "privileged structure" for accessing the ergoline

skeleton. The molecule 4-(2-nitrovinyl)-1H-indole serves as a potent Michael Acceptor,

allowing for the rapid introduction of carbon chains at the sterically demanding C4 position.

This intermediate is the linchpin in the "Plieninger-type" and modern enantioselective

syntheses of Ergot alkaloids. Its nitrovinyl group performs two critical functions:

Electrophilic Activation: It activates the C4-position for conjugate addition (Michael reaction)

with soft nucleophiles (malonates, nitroalkanes).

Nitrogen Source: The nitro group is a "masked" amine, ready to be reduced for the

subsequent formation of the D-ring (piperidine/azepines) in ergolines.

Mechanistic Insights: The Vinylogous Acceptor
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Unlike the electron-rich C3 position of indole, the nitrovinyl group at C4 creates an electron-

deficient alkene. The reaction is driven by the stability of the nitronate intermediate formed

upon nucleophilic attack.

Chemoselectivity & Regio-Control
The indole ring is naturally nucleophilic at C3. To ensure the incoming nucleophile attacks the

nitrovinyl group (and not the indole ring via Friedel-Crafts), the electronics must be balanced.

Soft Nucleophiles (Recommended): Malonates, acetoacetates, and nitroalkanes react

exclusively at the

-carbon of the nitrovinyl chain.

Hard Nucleophiles (Avoid): Grignards or organolithiums may attack the nitro group or

deprotonate the indole N-H.

Mechanistic Pathway Diagram[1]
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Figure 1: Mechanistic flow of the Michael addition followed by reductive cyclization to the

tricyclic core.

Experimental Protocols
Protocol A: Synthesis of the Scaffold (Henry Reaction)
Before Michael addition, the scaffold must be prepared from 4-formylindole.

Reagents: 4-Formylindole, Nitromethane, Ammonium Acetate. Solvent: Nitromethane (neat) or

Acetic Acid.
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Dissolution: Dissolve 4-formylindole (1.0 equiv) in nitromethane (10-20 volumes).

Catalyst: Add ammonium acetate (0.5 - 1.0 equiv).

Reflux: Heat the mixture to reflux (approx. 100°C) for 2–4 hours. Monitor by TLC (the product

is usually bright yellow/orange and less polar).

Workup: Cool to room temperature. The product, 4-(2-nitrovinyl)-1H-indole, often

crystallizes directly. Filter and wash with cold methanol.

Yield: Typically 85–95%.[1]

Protocol B: Michael Addition with Dimethyl Malonate
This protocol installs the carbon framework required for Uhle’s Ketone and Chanoclavine.

Reagents:

Substrate: 4-(2-nitrovinyl)-1H-indole (1.0 mmol)

Nucleophile: Dimethyl malonate (1.5 mmol)

Base: Potassium Carbonate (

) or Sodium Methoxide (NaOMe) (0.1 - 1.0 equiv depending on kinetics)

Solvent: THF or DMF (Anhydrous)

Step-by-Step:

Preparation: In a flame-dried flask under Argon, dissolve 4-(2-nitrovinyl)-1H-indole in

anhydrous THF (0.2 M).

Activation: Add Dimethyl malonate (1.5 equiv).

Initiation: Add

(0.2 equiv) at room temperature.
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Note: For chiral applications, replace

with a chiral thiourea organocatalyst (10 mol%) and lower temp to -20°C.

Reaction: Stir at 25°C for 4–12 hours. The bright yellow color of the starting material will fade

as the conjugated system is broken.

Quench: Add saturated

solution.

Extraction: Extract with EtOAc (3x). Wash combined organics with brine, dry over

.

Purification: Flash chromatography (Hexanes/EtOAc). The product is a 4-(2-nitro-1-

(dimethylmalonyl)ethyl)indole.

Protocol C: Transformation to Uhle’s Ketone (Tricyclic
Core)
The Michael adduct is converted to the tricyclic ketone via the Nef reaction and Friedel-Crafts

cyclization.

Nef Reaction: Treat the Michael adduct with NaOMe/MeOH followed by acid hydrolysis (

/

) to convert the nitro group into an aldehyde/ketone or carboxylic acid derivative.

Cyclization: Heat the resulting acid/ester in Polyphosphoric Acid (PPA) at 80–100°C.

Result: Formation of Uhle’s Ketone (3,4-dihydrobenz[cd]indol-5(1H)-one).

Data Summary & Optimization Table
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Parameter
Condition A
(Standard)

Condition B
(Asymmetric)

Outcome / Notes

Solvent THF or DMF Toluene or DCM

Polar solvents speed

up racemic reaction;

non-polar favor H-

bonding catalysts.

Base/Cat. (20 mol%)
Takemoto's Catalyst

(10 mol%)

Inorganic bases are

fast but racemic.

Thioureas give high

ee% (up to 95%).

Temperature 25°C to 60°C -20°C to 0°C

Lower temp required

to suppress

background racemic

reaction in asymmetric

protocols.

Yield 85-95% 70-85%

Excellent conversion

due to strong electron-

withdrawing nitro

group.

Time 4-12 Hours 24-48 Hours
Asymmetric catalysis

is kinetically slower.

Workflow Visualization
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Stage 1: Scaffold Synthesis
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Stage 3: Ergot Core Formation
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Figure 2: Complete synthetic workflow from 4-formylindole to the Ergot Alkaloid core.
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Troubleshooting & Critical Control Points
Polymerization: Nitroalkenes are prone to polymerization. Store 4-(2-nitrovinyl)indole in the

dark at -20°C. If the solid turns dark brown/black, recrystallize from MeOH before use.

Indole Protection: If the Michael addition yield is low (<50%), protect the indole nitrogen with

a Tosyl (Ts) or Boc group. This prevents deprotonation of the indole N-H by the base used to

generate the malonate enolate.

Safety: Nitromethane is energetic; avoid heating dry residues. Nitrovinyl indoles are potential

skin irritants—handle with gloves.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Application Note: 4-(2-Nitrovinyl)-1H-indole in Michael
Addition & Ergot Alkaloid Synthesis]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1252241/docs#application-note-4-2-nitrovinyl-1h-
indole-in-michael-addition-ergot-alkaloid-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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